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Compound of Interest

Compound Name: 6-Chloro-4-methoxynicotinic acid

Cat. No.: B584827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted and experimentally

determined physicochemical properties of 6-Chloro-4-methoxynicotinic acid and its structural

analogs. Due to a lack of publicly available experimental data for 6-Chloro-4-
methoxynicotinic acid, this document leverages data from closely related compounds to

provide valuable context and estimates. Detailed experimental protocols for determining these

key properties are also provided.

Core Physicochemical Data
The following table summarizes the available experimental and predicted physicochemical data

for 6-Chloro-4-methoxynicotinic acid and its analogs. This comparative approach allows for

an informed estimation of the properties of the target compound.
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Property
6-Chloro-4-
methoxynic
otinic Acid

6-
Chloronicot
inic Acid

2-
Chloronicot
inic Acid

Nicotinic
Acid

4-
Methoxybe
nzoic Acid

Molecular

Formula
C₇H₆ClNO₃

C₆H₄ClNO₂[1]

[2]

C₆H₄ClNO₂[3]

[4]

C₆H₅NO₂[5]

[6][7][8]
C₉H₁₀O₃

Molecular

Weight
187.58 g/mol

157.55 g/mol

[1]

157.55 g/mol

[4]

123.11 g/mol

[5][7]

166.17 g/mol

[9]

Melting Point
No data

available

190 °C (dec.)

[10][11]

>175 °C

(dec.)[3]
236-239 °C[7] 182-185 °C

Boiling Point
No data

available

No data

available

No data

available
Sublimes

No data

available

pKa
No data

available

3.24

(Predicted)

[10]

No data

available
4.85[7] 4.47

Aqueous

Solubility

No data

available

Soluble in

water (2

mg/mL at

20°C)[10]

Insoluble in

water[3]
18 g/L[6] 18 mg/mL[9]

logP
No data

available

No data

available

No data

available
0.36[7] 1.4[9]

Experimental Protocols
Detailed methodologies for determining the core physicochemical properties are outlined

below. These protocols are generalized and can be adapted for the specific analysis of 6-
Chloro-4-methoxynicotinic acid.

Melting Point Determination
The melting point of a crystalline solid can be determined using a capillary melting point

apparatus.[12][13][14][15]

Procedure:
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A small, finely powdered sample of the crystalline material is packed into a thin-walled

capillary tube, sealed at one end.[12]

The capillary tube is placed in a heating block apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid first begins to melt and the temperature at which the last

crystal melts are recorded as the melting point range. A narrow melting range (0.5-1.0°C) is

indicative of a pure compound.

Aqueous Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound in a specific solvent.[16][17][18][19][20]

Procedure:

An excess amount of the solid compound is added to a known volume of the solvent (e.g.,

water or a buffer solution) in a flask.[16]

The flask is sealed and agitated, typically in a shaker bath, at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[16][17]

The resulting suspension is filtered or centrifuged to separate the undissolved solid.[18]

The concentration of the dissolved solute in the clear supernatant is then determined using a

suitable analytical method, such as UV-Vis spectroscopy or HPLC.[18]

pKa Determination (Potentiometric Titration)
Potentiometric titration is a precise method for determining the acid dissociation constant (pKa)

of a substance.[21][22][23][24][25]

Procedure:

A known concentration of the compound is dissolved in a suitable solvent, often a co-solvent

with water.
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The solution is titrated with a standardized solution of a strong acid or base.[23]

The pH of the solution is monitored throughout the titration using a calibrated pH electrode.

[21][22]

The pKa is determined from the inflection point of the resulting titration curve.[23] For

accurate measurements, the ionic strength of the solution is typically maintained with a salt

solution like KCl.[21][22]

logP Determination (HPLC Method)
The partition coefficient (logP), a measure of a compound's lipophilicity, can be determined

using reverse-phase high-performance liquid chromatography (RP-HPLC).[26][27][28][29]

Procedure:

A calibration curve is generated by injecting a series of reference compounds with known

logP values onto a C18 column and measuring their retention times.[27]

The compound of interest is then injected under the same chromatographic conditions.

The retention time of the target compound is used to calculate its logP value by interpolation

from the calibration curve.[27] The mobile phase typically consists of a buffered aqueous

solution and an organic modifier like methanol or acetonitrile.[28]

Visualizations
The following diagrams illustrate key experimental workflows.
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Sample Preparation

Measurement

Data Recording

Result

Finely powder crystalline solid

Pack into capillary tube

Tap open end into sample

Place capillary in heating block

Heat at a controlled rate

Observe melting

Record temperature at first melt

Record temperature at complete melt

Melting Point Range

 

Equilibration

Phase Separation

Analysis

Result

Add excess solid to solvent

Seal and agitate at constant temperature

Allow to equilibrate (24-48h)

Filter or centrifuge the suspension

Collect clear supernatant

Prepare dilutions if necessary

Analyze concentration by HPLC or UV-Vis

Aqueous Solubility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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